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This guide provides an in-depth analysis of ravoxertinib besylate (also known as GDC-0994),
a potent and selective inhibitor of extracellular signal-regulated kinases 1 and 2 (ERK1/2). As a
critical node in the mitogen-activated protein kinase (MAPK) signaling pathway, ERK plays a
pivotal role in the proliferation and survival of various cancer cells, making it a compelling target
for therapeutic intervention. This document is intended for researchers, scientists, and drug
development professionals, offering a detailed examination of the compound's chemical
properties, mechanism of action, and preclinical and clinical development.

Chemical Identity and Physicochemical Properties

Ravoxertinib is a synthetic organic small molecule.[1] The besylate salt form, ravoxertinib
besylate, enhances the compound's pharmaceutical properties.

Chemical Structure and Nomenclature

The chemical structure of ravoxertinib features a pyridinone core with substitutions that
facilitate its potent and selective inhibition of ERK1/2.
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e |UPAC Name (Ravoxertinib): 1-[(1S)-1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl]-4-[2-[(2-
methylpyrazol-3-yl)amino]pyrimidin-4-yl]pyridin-2-one[2]

o |[UPAC Name (Ravoxertinib Besylate): benzenesulfonic acid;1-[(1S)-1-(4-chloro-3-
fluorophenyl)-2-hydroxyethyl]-4-[2-[(2-methylpyrazol-3-yl)amino]pyrimidin-4-yl]pyridin-2-
one[3]

e CAS Number (Ravoxertinib): 1453848-26-4[2][4]
o CAS Number (Ravoxertinib Besylate): 1817728-45-2[3][5]

e Other Synonyms: GDC-0994, RG-7842[2][6]

Physicochemical Data

A summary of the key physicochemical properties of ravoxertinib and its besylate salt is
presented in the table below. This data is crucial for formulation development and for
understanding the compound's behavior in biological systems.

Ravoxertinib

Property Ravoxertinib Reference(s)
Besylate

Molecular Formula C21H18CIFN602 C27H24CIFN60O5S [415]

Molecular Weight 440.86 g/mol 599.04 g/mol [41[5]

Appearance White to yellow solid Not specified [4]

Solubility DMSO: = 35 mg/mL Not specified 41071

3 years at -20°C, 2 n
Storage (Powder) Not specified [4]
years at 4°C

) 2 years at -80°C, 1 »
Storage (in Solvent) Not specified [4]
year at -20°C

Mechanism of Action and Biological Activity

Ravoxertinib is a highly selective and potent inhibitor of the ERK1 and ERK2 kinases, which
are the final kinases in the MAPK signaling cascade.[8] This pathway is frequently dysregulated
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in human cancers due to mutations in upstream components like BRAF and RAS, leading to

uncontrolled cell growth and survival.[9]

The MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is a crucial intracellular signaling cascade that transduces signals
from a wide array of extracellular stimuli to regulate fundamental cellular processes. The core
of this pathway consists of a three-tiered kinase cascade: a MAP kinase kinase kinase (e.g.,
RAF), a MAP kinase kinase (MEK1/2), and a MAP kinase (ERK1/2).
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Fig. 1: Simplified MAPK/ERK signaling pathway and the inhibitory action of ravoxertinib.
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In Vitro Potency and Selectivity

Ravoxertinib demonstrates potent inhibitory activity against ERK1 and ERK2 in biochemical
assays.[4] It also effectively inhibits the phosphorylation of the downstream ERK substrate,
pP90RSK, in cellular assays.[4][10]

Target IC50 Assay Type Reference(s)

ERK1 1.1 nM Cell-free [10]

ERK2 0.3nM Cell-free [10]

ERKZ1 (cellular) 6.1 nM Not specified [4]

ERK2 (cellular) 3.1nM Not specified [4]
PMA-stimulated

pP90RSK 12 nM [4]
HepG2 cells

BRAF V600E mutant Phosphorylated RSK

0.14 uM [10]
A375 cells levels

The high selectivity of ravoxertinib for ERK1/2 minimizes off-target effects, a desirable
characteristic for a clinical candidate.

Synthesis and Manufacturing

The process development for the multi-kilogram scale synthesis of ravoxertinib besylate has
been reported, achieving a 41% overall yield in 7 steps.[6] Key features of the synthesis
include a biocatalytic asymmetric ketone reduction and a regioselective nucleophilic aromatic
substitution.[6]

A generalized workflow for the synthesis is outlined below:

Ravoxertinib Besylate Synthesis

3 Intermediate | Intermediate Il 3 Intermediate 111 Ravoxertinib Free Base 3 Ravoxertinib Besylate
Starting Materials (via Biocatalytic Reduction) (Protected Alcohol) (Coupling Reaction) (Deprotection) (Salt Formation)
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Fig. 2: High-level workflow for the synthesis of ravoxertinib besylate.

A detailed step-by-step protocol for one of the key coupling reactions is as follows:[6]
Protocol: Synthesis of a Key Intermediate
o Charge a 100 L reaction vessel with 18 kg of THF.

o With medium agitation, add 4.2 kg of Intermediate | and 0.91 kg of 1-methyl-1H-pyrazol-5-
amine, followed by the remaining 21 kg of THF.

e Cool the resulting slurry to -40°C.

e Slowly add 14.9 kg of LIHMDS (1.0 M in THF), maintaining the internal temperature below
-30°C.

e Hold the reaction at -35 to -40°C for 20 minutes.
e Monitor the reaction progress by HPLC until >99% conversion is achieved.

e Quench the reaction at the same temperature by slowly adding 16.7 kg of a phosphoric acid
solution (3.7 kg of 85% H3PO4 in 13 kg of water), keeping the internal temperature below
30°C.

o Dilute the mixture with 17 kg of EtOAc for subsequent workup and purification.

Preclinical and Clinical Development

Ravoxertinib has undergone extensive preclinical evaluation and has advanced into Phase |
clinical trials.

Preclinical Efficacy

Daily oral administration of ravoxertinib has demonstrated significant single-agent activity in
multiple in vivo cancer models, including those with KRAS and BRAF mutations.[4][9] Studies
in xenograft mouse models have shown that ravoxertinib selectively inhibits tumor growth in
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BRAF mutant cancers.[11][12] A 10 mg/kg oral dose in CD-1 mice was sufficient to achieve the
desired target engagement for at least 8 hours.[4]

Clinical Trials

Ravoxertinib has been evaluated in Phase | clinical trials for patients with locally advanced or
metastatic solid tumors.[2] These studies aimed to determine the safety, tolerability, and
recommended Phase Il dose of ravoxertinib.[11][12] The trials have included patients with
various cancer types, such as non-small cell lung cancer, colorectal cancer, and melanoma.[4]
[10]

Conclusion

Ravoxertinib besylate is a promising, orally bioavailable, and highly selective ERK1/2 inhibitor
with demonstrated preclinical activity in cancers harboring MAPK pathway mutations. Its well-
defined chemical properties and mechanism of action provide a strong rationale for its
continued clinical development. The insights presented in this guide offer a comprehensive
technical overview to support further research and development efforts for this targeted
therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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